Cas no 1804092-06-5 (5-Methylthio-1H-benzimidazole-4-carbonyl chloride)

• Product Name: 5-Methylthio-1H-benzimidazole-4-carbonyl chloride
• CAS No: 1804092-06-5
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• CID: 4824801
• Update Time: 2025-06-11

5-Methylthio-1H-benzimidazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylthio-1H-benzimidazole-4-carbonyl chloride

• Inchi： 1S/C9H7ClN2OS/c1-14-6-3-2-5-8(12-4-11-5)7(6)9(10)13/h2-4H,1H3,(H,11,12)
• InChI Key： IFWCHLOLIPRJKF-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC2=C1N=CN2)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 71

Additional information on 5-Methylthio-1H-benzimidazole-4-carbonyl chloride

Introduction to 5-Methylthio-1H-benzimidazole-4-carbonyl chloride (CAS No. 1804092-06-5)

5-Methylthio-1H-benzimidazole-4-carbonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1804092-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole class, a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The presence of a methylthio group and a carbonyl chloride functionality makes it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The structure of 5-Methylthio-1H-benzimidazole-4-carbonyl chloride features a benzimidazole core substituted at the 5-position with a sulfur-containing methylthio group and at the 4-position with a reactive carbonyl chloride group. This unique arrangement imparts distinct chemical properties that make it valuable in synthetic applications. The carbonyl chloride moiety, in particular, is highly reactive and serves as an excellent electrophile in nucleophilic addition reactions, facilitating the formation of amide and ester bonds. These properties are particularly useful in the construction of complex molecular architectures, such as peptidomimetics and protein inhibitors.

In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The 5-Methylthio-1H-benzimidazole-4-carbonyl chloride derivative has been explored as a key intermediate in the development of novel therapeutic agents. For instance, studies have highlighted its potential in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. The benzimidazole scaffold is well-documented for its role in binding to biological macromolecules, particularly proteins, which has implications for drug design.

One notable application of 5-Methylthio-1H-benzimidazole-4-carbonyl chloride is in the production of protease inhibitors. Proteases play crucial roles in numerous physiological processes, including protein turnover and signal transduction pathways. Dysregulation of these enzymes is often associated with diseases such as cancer and inflammation. By leveraging the reactivity of the carbonyl chloride group, researchers can efficiently incorporate benzimidazole-based moieties into designed inhibitors that disrupt protease activity. This approach has led to the discovery of several lead compounds with promising preclinical profiles.

Another area where 5-Methylthio-1H-benzimidazole-4-carbonyl chloride has shown utility is in the synthesis of antiviral agents. The structural motif of benzimidazoles is known to interact with viral proteins, inhibiting their function or replication. The introduction of a methylthio group enhances binding affinity and selectivity, making it an attractive modification for drug development. Recent research has demonstrated that derivatives of this compound can interfere with viral entry mechanisms by blocking essential host-virus interactions. Such findings underscore the importance of exploring novel benzimidazole-based scaffolds for antiviral therapies.

The synthetic utility of 5-Methylthio-1H-benzimidazole-4-carbonyl chloride extends beyond its role as an intermediate. Its reactivity allows for diverse functionalization strategies, enabling chemists to tailor molecular structures for specific biological targets. For example, the carbonyl chloride group can be readily converted into other functional groups such as esters or amides through nucleophilic substitution reactions. This flexibility makes it a valuable building block for medicinal chemists seeking to optimize drug candidates.

In addition to its pharmaceutical applications, 5-Methylthio-1H-benzimidazole-4-carbonyl chloride has found utility in materials science and agrochemical research. Its ability to participate in condensation reactions with nucleophiles has been exploited in the synthesis of polymers and specialty chemicals. Furthermore, its structural features make it a candidate for developing novel pesticides or herbicides by targeting specific enzymatic pathways in pests or weeds.

The future directions for research involving 5-Methylthio-1H-benzimidazole-4-carbonyl chloride are promising and multifaceted. Ongoing studies aim to further elucidate its mechanism of action in biological systems and explore new synthetic methodologies that enhance its accessibility and reactivity. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by allowing rapid virtual screening and optimization of derivatives.

Moreover, there is increasing emphasis on sustainable chemistry practices, which may influence how 5-Methylthio-1H-benzimidazole-4-carbonyl chloride is synthesized and utilized. Developing greener synthetic routes that minimize waste and reduce environmental impact will be crucial for future pharmaceutical applications. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion, 5-Methylthio-1H-benzimidazole-4-carbonyl chloride (CAS No. 1804092-06-5) represents a significant advancement in organic synthesis with broad implications for drug discovery and material science. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.